Cas no 646068-96-4 (Benzenesulfonamide, N-(aminocarbonyl)-N,3-dimethyl-)

• Product Name: Benzenesulfonamide, N-(aminocarbonyl)-N,3-dimethyl-
• CAS No: 646068-96-4
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 421207
• PubChem ID: 71379426
• Update Time: 2025-04-19

Benzenesulfonamide, N-(aminocarbonyl)-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(aminocarbonyl)-N,3-dimethyl-
• 1-methyl-1-(3-methylphenyl)sulfonylurea
• N-Carbamoyl-N,3-dimethylbenzene-1-sulfonamide
• 646068-96-4
• DTXSID40801992

• Inchi： 1S/C9H12N2O3S/c1-7-4-3-5-8(6-7)15(13,14)11(2)9(10)12/h3-6H,1-2H3,(H2,10,12)
• InChI Key： QLJQSVQBMLSUAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(N(C(N)=O)C)(=O)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.47